Perylenequinones
Perylenequinones are a class of organic compounds derived from the parent aromatic hydrocarbon perylene through quinonoid functionalization, featuring alternating single and double bonds. These compounds exhibit rich optical properties due to their extended π-conjugation system, making them highly valuable in various applications.
Typically synthesized by oxidizing perylene using strong oxidants such as permanganate or chromic acid, perylenequinones can exist in both 3,4-substituted and unsubstituted forms. The electronic structure of these compounds allows for efficient charge transfer processes, which is crucial for their use in organic electronics, optoelectronics, and photovoltaics.
Their unique optical properties also make them promising candidates for applications in dye-sensitized solar cells, anti-counterfeiting tags, and laser printing technologies. Additionally, perylenequinones are of interest in the field of molecular electronics due to their potential as electron acceptors or donors in organic semiconductor devices.
Overall, perylenequinones represent a versatile class of materials with diverse applications across various industries, highlighting their importance in modern chemical research and development.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Hypocrellin a | 77029-83-5 | C30H26O10 |
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Elsinochrome C | 24512-87-6 | C30H28O10 |
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Hypocrellin b | 123940-54-5 | C30H24O9 |
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Hypocrellin C | 149457-83-0 | C30H24O9 |
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Cercosporin | 35082-49-6 | C29H26O10 |
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Calphostin C | 121263-19-2 | C44H38O14 |
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3,10-Perylenedione,1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)- | 56258-32-3 | C20H16O6 |
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2',2''-Diacetylcercosporin | 62574-06-5 | C33H30O12 |
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Benzo[ghi]perylene-4,11-dione,1,2-diacetyl-1,2-dihydro-5,10-dihydroxy-3,7,8,12-tetramethoxy-, (1R,2R)-rel- | 24568-67-0 | C30H24O10 |
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Altertoxin II | 56257-59-1 | C20H14O6 |
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9. Front cover
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